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The landscape of antimicrobial resistance (AMR) surveillance is dynamic and multifaceted, with
several key organizations working to monitor and combat this growing global health threat.
While the Interscience Conference on Antimicrobial Agents and Chemotherapy (ICAAC) served
as a vital platform for disseminating research and fostering collaboration in the field of
antimicrobial resistance, it was a scientific conference rather than a surveillance system. In
2016, ICAAC was integrated into the broader ASM Microbe meeting, which continues to be a
premier forum for sharing the latest advancements in microbial sciences, including AMR.

This guide provides a comparison of three prominent antimicrobial resistance surveillance
systems: the World Health Organization's Global Antimicrobial Resistance and Use
Surveillance System (GLASS), the United States' National Antimicrobial Resistance Monitoring
System (NARMS), and the European Antimicrobial Resistance Surveillance Network (EARS-
Net). Additionally, it will touch upon the role of the European Society of Clinical Microbiology
and Infectious Diseases (ESCMID) Study Group for Antimicrobial Resistance Surveillance
(ESGARS).

Comparison of Global and Regional AMR
Surveillance Systems

The following table summarizes the key features of GLASS, NARMS, and EARS-Net, offering a
clear comparison of their objectives, scope, and methodologies.
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Feature

WHO Global
Antimicrobial
Resistance and
Use Surveillance
System (GLASS)

National
Antimicrobial
Resistance
Monitoring System
(NARMS) - United
States

European
Antimicrobial
Resistance
Surveillance
Network (EARS-
Net)

Primary Objective

To standardize the
collection, analysis,
and sharing of AMR
data globally to inform

strategies at all levels.

[1]

To monitor trends in
antimicrobial
resistance among
enteric bacteria from
humans, retail meats,
and food-producing
animals in the U.S.[2]

To collect comparable,
representative, and
accurate AMR data to
analyze temporal and
spatial trends in
Europe and inform

policy decisions.[3]

Geographical Scope

Global, with 127
countries, territories,
and areas
participating as of the
end of 2022.[4]

United States.[2]

European Union (EU)
and European
Economic Area (EEA)

countries.[5]

Pathogens Under
Surveillance

(Examples)

Acinetobacter spp.,
Escherichia coli,
Klebsiella
pneumoniae,
Neisseria
gonorrhoeae,
Salmonella spp.,
Shigella spp.,
Staphylococcus
aureus, and
Streptococcus

pneumoniae.[6]

Salmonella,
Campylobacter,
Escherichia coli 0157,
Shigella, and Vibrio
(from humans);
Salmonella,
Campylobacter,
Enterococcus, and E.
coli (from retail meats

and food animals).[7]

Escherichia coli,
Klebsiella
pneumoniae,
Pseudomonas
aeruginosa,
Acinetobacter
species,
Streptococcus
pneumoniae,
Staphylococcus
aureus, Enterococcus
faecalis, and
Enterococcus
faecium.[3][8]

Sample Sources

Clinical specimens
from humans (blood,

urine, stool, cervical

Human clinical
isolates, retail meats

(chicken, ground

Invasive isolates from
blood and
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and urethral

specimens).[6]

turkey, ground beef,
pork chops), and food-

producing animals.[2]

[7]

cerebrospinal fluid.[3]

[8]

Data Reported

AMR data
(susceptibility testing
results), antimicrobial
consumption (AMC)
data, and

epidemiological data.

[1]9]

Antimicrobial
susceptibility data,
whole genome
sequencing (WGS)
data, and serotype
information.[10][11]

Antimicrobial
susceptibility data (S,
I, R categories).[3]

Recent Key Findings

(INlustrative)

The 2022 report
highlighted significant
variations in antibiotic
consumption by
region and income
level.[9] The
estimated total EU
incidence of
carbapenem-resistant
Klebsiella
pneumoniae
bloodstream infections
was 3.97 per 100,000
population in 2023, a
57.5% increase from
2019.[12]

The 2020 Integrated
Summary reported on
phenotypic and
genomic antimicrobial
resistance trends for
bacteria isolated from
retail meat and food-
producing animals.
[13]

In 2023, the estimated
total EU incidence of
meticillin-resistant
Staphylococcus
aureus (MRSA)
bloodstream infections
was 4.64 per 100,000
population.[12]

The Role of ESGARS

The ESCMID Study Group for Antimicrobial Resistance Surveillance (ESGARS) is not a
surveillance system in the same vein as GLASS, NARMS, or EARS-Net. Instead, itis a

scientific study group that aims to:

e Enhance cooperation and establish links between resistance surveillance programs.[14]
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e Promote awareness and facilitate the early detection of emerging antimicrobial resistance.
[14]

o Contribute to understanding the epidemiology of antimicrobial resistance in Europe.[14]
» Provide training in resistance detection and surveillance.[14]

ESGARS achieves these goals by organizing conferences, workshops, and collaborative
research projects, thereby supporting the efforts of surveillance networks like EARS-Net.[6][14]

Experimental Protocols

The methodologies employed by these surveillance systems are crucial for ensuring data
quality and comparability. Below are detailed descriptions of their key experimental protocols.

WHO Global Antimicrobial Resistance and Use
Surveillance System (GLASS)

1. Data Collection:
o Case-finding: GLASS utilizes a case-finding comprehensive surveillance system.[6]

e Routine Data: Data is collected from routine clinical practices, where samples are taken from
patients for microbiological investigation.[6]

» Priority Specimens: The primary specimens are blood, urine, stool, and cervical and urethral
swabs.[6]

» Variables: Along with laboratory results, demographic and epidemiological data such as age,
gender, and infection origin are collected.[6]

2. Laboratory Methods:

o Standardization: GLASS promotes the use of standardized laboratory methods for species
identification and antimicrobial susceptibility testing (AST).

o Quality Control: All participating laboratories are required to have a quality assurance system
in place and participate in a national or international external quality assessment scheme.
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3. Data Submission and Analysis:
e GLASS IT Platform: National data is submitted to the web-based GLASS IT Platform.[1]
o Data Aggregation: Data is aggregated at the national level before being submitted to GLASS.

e Analysis: The platform facilitates the analysis of AMR trends and the relationship between
AMR and antimicrobial consumption.

National Antimicrobial Resistance Monitoring System
(NARMS)

1. Sample Collection:

e Human Isolates: State public health laboratories submit a systematic sample of isolates from
laboratory-confirmed human infections to the Centers for Disease Control and Prevention
(CDC).[10]

» Retail Meats: Participating sites purchase chicken, ground turkey, ground beef, and pork
chops from retail outlets.[2] Samples are processed to isolate target bacteria.

» Food Animals: The U.S. Department of Agriculture's Food Safety and Inspection Service
(FSIS) collects samples from food animals at slaughter.

2. Laboratory Methods:

o Antimicrobial Susceptibility Testing (AST): CDC, the Food and Drug Administration (FDA),
and the USDA conduct AST on the collected isolates using standardized methods.[2] A panel
of antimicrobial drugs of human and veterinary importance is tested.[2]

» Whole Genome Sequencing (WGS): WGS is performed on isolates to identify resistance
genes and for molecular subtyping.[11]

3. Data Reporting:

o Integrated Reports: NARMS produces annual integrated reports that summarize data from
humans, retail meats, and food animals.[10]
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« Interactive Data Dashboards: Data is also made available through interactive online
dashboards.

European Antimicrobial Resistance Surveillance
Network (EARS-Net)

1. Data Collection:

Routine Data: EARS-Net is based on routine clinical antimicrobial susceptibility data from
local and clinical laboratories.[3]

Invasive Isolates: Only data from invasive isolates (from blood and cerebrospinal fluid) are
included.[3][8]

Data Submission: Appointed representatives from Member States report the data to the
European Centre for Disease Prevention and Control (ECDC).[3]

. Laboratory Methods:

Standardization: The use of EUCAST (European Committee on Antimicrobial Susceptibility
Testing) methods and breakpoints is strongly encouraged to ensure comparability of data.

External Quality Assessment (EQA): All participating laboratories are offered participation in
an annual EQA to assess the reliability of their results.[3]

. Data Analysis and Reporting:

EpiPulse: Data is reported to EpiPulse, the European surveillance portal for infectious
diseases.

Annual Reports: ECDC publishes annual epidemiological reports summarizing the EARS-
Net data.[5]

Surveillance Atlas: Data is also accessible through the ECDC Surveillance Atlas of Infectious
Diseases.[3]

Visualizing Surveillance Workflows
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The following diagrams, created using the DOT language, illustrate the logical flow of activities
within each surveillance system.

National Level

Patient with Suspected Infection

Seeks Care

Healthcare Facility

l

Clinical Sample Collection
(Blood, Urine, Stool, etc.)

Sent for Analysis

National Reference Laboratory
(AST & Data Aggregation)

Reports Data

National AMR Surveillance System

Submits Aggregated Data

Global Level (WHO)

GLASS IT Platform

Data Analysis & Reporting

Global AMR Surveillance Report
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Figure 1: WHO GLASS Data Flow
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Figure 2: U.S. NARMS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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